(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone

• IUPAC Name: [3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-(2,4-dimethyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C16H15N3O2S2/c1-9-14(22-10(2)17-9)15(20)19-7-11(8-19)21-16-18-12-5-3-4-6-13(12)23-16/h3-6,11H,7-8H2,1-2H3
• InChI Key: DDLXXKPQUDJDCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CC(C2)OC3=NC4=CC=CC=C4S3
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

Benzothiazole is a heterocyclic compound. It’s a part of many biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs).

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The C-5 atom in the thiazole ring can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives have shown promise as anti-tubercular agents. . These compounds were synthesized through various pathways, including diazo-coupling, Knoevenagel condensation, and microwave irradiation. Researchers have compared their inhibitory concentrations with standard reference drugs, revealing potent inhibition against the tuberculosis pathogen.

Protein Tyrosine Phosphatase 1B Inhibition for Type II Diabetes

Acetamidobenzoic acid derivatives, including those related to our compound, have been explored as novel protein tyrosine phosphatase 1B inhibitors. . Further studies could uncover their therapeutic potential.

Imidazole Moiety for Drug Design

The imidazole fragment within our compound is a versatile building block in drug design. . Researchers could explore modifications around this moiety to create novel pharmacologically active agents.

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzothiazole derivatives have been found to exhibit various biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects.